Cas no 220497-61-0 (Fmoc-Cpg-OH)

• Product Name: Fmoc-Cpg-OH
• CAS No: 220497-61-0
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD01311751
• CID: 254398
• Update Time: 2025-07-20

Fmoc-Cpg-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-cyclopentylacetic acid
• Fmoc-Cpg-OH
• (2S)-2-cyclopentyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• Cyclopentaneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(aS)-
• Fmoc-cyclopentyl-Gly-OH
• Fmoc-L-Cpg-OH
• FMOC-L-CYCLOPENTYLGLYCINE
• Fmoc-L-cycPentGly-OH
• (S)-cyclopentyl({[(9H-fluoren-9-ylmethoxy)carbonyl]amino})acetic acid
• AmbotzFAA1360
• Fmoc-Gly(cyclopentyl)-OH
• Fmoc-cyclopentyl-Gly-OH;(S)-2-Cyclopentyl-2-(Fmoc-amino)-acetic acid
• FMOC-L-cyclopentyl-glycine
• N-Fmoc-alpha-cyclopentylglycine
• JGWHUIQSEKGLAQ-FQEVSTJZSA-N
• Fmoc-cyclopentyl-Gly-OH, Aldri

• MDL： MFCD01311751
• Inchi： 1S/C22H23NO4/c24-21(25)20(14-7-1-2-8-14)23-22(26)27-13-19-17-11-5-3-9-15(17)16-10-4-6-12-18(16)19/h3-6,9-12,14,19-20H,1-2,7-8,13H2,(H,23,26)(H,24,25)/t20-/m0/s1
• InChI Key： JGWHUIQSEKGLAQ-FQEVSTJZSA-N
• SMILES： O(C(N[C@H](C(=O)O)C1CCCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 365.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-188°C
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 4.55940
• Specific Rotation: -9.1° (c=1, MeOH)

Fmoc-Cpg-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Cpg-OH

Comprehensive Guide to Fmoc-Cpg-OH (CAS No. 220497-61-0): Properties, Applications, and Innovations

Fmoc-Cpg-OH (CAS No. 220497-61-0) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring an Fmoc-protected cyclopentylglycine (Cpg) moiety, is a critical building block for designing peptide-based therapeutics and bioconjugates. Its unique structural properties enable enhanced peptide stability and bioavailability, making it a focal point in modern drug discovery.

The growing demand for Fmoc-Cpg-OH is driven by its role in developing targeted therapies, particularly in oncology and neurological disorders. Researchers prioritize this compound for its ability to improve peptide folding and receptor binding affinity. Recent studies highlight its potential in GPCR-targeted drugs, a hot topic in precision medicine. With the rise of AI-driven drug design, Fmoc-Cpg-OH is increasingly integrated into computational peptide libraries for virtual screening.

From a synthetic chemistry perspective, Fmoc-Cpg-OH offers exceptional compatibility with solid-phase peptide synthesis (SPPS). Its Fmoc group ensures smooth deprotection under mild conditions, minimizing side reactions. The cyclopentyl side chain contributes to steric hindrance, a valuable trait for modulating peptide conformation. These features align with the industry's shift toward green chemistry, as the compound supports reduced solvent waste in peptide manufacturing.

In biotechnology, Fmoc-Cpg-OH is gaining traction for peptide hydrogel development. Its amphiphilic nature enables self-assembly into nanostructures, a breakthrough for drug delivery systems. This application resonates with the booming interest in bioengineered materials, as seen in trending searches like "peptide-based scaffolds for tissue engineering." The compound's low cytotoxicity further makes it suitable for in vivo applications.

Quality control of Fmoc-Cpg-OH (CAS No. 220497-61-0) involves rigorous HPLC purification and mass spectrometry verification. Suppliers emphasize batch-to-batch consistency, addressing the pharmaceutical industry's need for GMP-compliant intermediates. Storage recommendations typically include -20°C conditions to preserve its chemical integrity, a detail frequently queried in laboratory forums.

Emerging trends show Fmoc-Cpg-OH being explored in peptide vaccines, particularly for infectious disease targets. Its conformational rigidity helps stabilize epitope presentation, a key factor in immune response activation. This aligns with global health priorities, as evidenced by search spikes for "peptide vaccine adjuvants." The compound's chirality also makes it valuable for enantioselective synthesis projects.

For custom peptide synthesis services, Fmoc-Cpg-OH is often listed among non-natural amino acid options. Its price per gram and bulk availability are common purchase considerations, reflecting its status as a research-grade chemical. The compound's MSDS data and solubility profiles (notably in DMF and DMSO) are frequently downloaded resources, underscoring its laboratory utility.

Looking ahead, Fmoc-Cpg-OH is poised to play a pivotal role in next-generation peptide drugs. With oral peptide bioavailability being a major research hurdle, its lipophilic character offers formulation advantages. Patent analyses reveal increasing mentions in peptidomimetic drug applications, coinciding with rising searches for "peptide drug delivery technologies." As the field evolves, this compound remains at the forefront of medicinal chemistry innovation.